![molecular formula C7H14O3 B2433238 2-(Tert-butoxy)propanoic acid CAS No. 87100-50-3](/img/structure/B2433238.png)
2-(Tert-butoxy)propanoic acid
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Overview
Description
“2-(Tert-butoxy)propanoic acid” is a chemical compound with the CAS Number: 87100-50-3 . It has a molecular weight of 146.19 and its IUPAC name is 2-tert-butoxypropanoic acid . The compound is typically stored at a temperature of 4°C and is usually in the form of an oil .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H14O3/c1-5(6(8)9)10-7(2,3)4/h5H,1-4H3,(H,8,9) . This indicates that the compound has 7 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms .
Physical and Chemical Properties Analysis
“this compound” has a density of 1.0±0.1 g/cm3 . It has a boiling point of 232.2±13.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±1.0 mmHg at 25°C and an enthalpy of vaporization of 51.6±6.0 kJ/mol . The flash point is 88.9±13.3 °C .
Scientific Research Applications
Synthesis and Antiknock Properties : 1-tert-Butoxy-2-propanol, synthesized from propylene glycol and isobutene using solid acid catalysts like montmorillonite and Amberlyst 15, exhibits potential as an oxygenate gasoline additive with antiknock properties (Alcántara et al., 2000).
Molecular Interaction Studies : The molecular interactions in binary mixtures of 1-tert-butoxy-2-propanol with different alcohols were studied, providing insights into molecular behavior and properties like densities, speeds of sound, and viscosities (Dubey & Kaur, 2015).
Synthesis of Neuroexcitant Analogs : Enantioselective synthesis of both enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA), an analog of the neuroexcitant AMPA, involves tert-butoxycarbonyl-2-(tert-butyl)-3-methyl-4-oxo-1-imidazolidinecarboxylate (BOC-BMI), showcasing its utility in pharmaceutical chemistry (Pajouhesh et al., 2000).
Antimicrobial Activity of Derivatives : Chiral 2-(substituted-hydroxyl)-3-(benzo[d]oxazol-5-yl)propanoic acid derivatives, synthesized using 2-(tert-butoxy)propanoic acid, showed significant in vitro activities against various bacteria, highlighting its potential in antimicrobial applications (Zhang et al., 2011).
Liquid-Phase Catalytic Oxidation : The compound has been studied in the context of transition-metal complexes for liquid-phase catalytic oxidation, an area crucial for industrial chemical processes (Brégeault, 2003).
Tert-Butoxycarbonylation Reagent : 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a tert-butoxycarbonylation reagent, derived from this compound, demonstrates its utility in organic synthesis, especially for acidic proton-containing substrates (Saito et al., 2006).
Homolytic Cleavage in Oxidation Processes : Studies on the homolytic cleavage of alkyl hydroperoxides by manganese complexes involving tert-butoxy radicals underline its role in advanced oxidation processes (Caudle et al., 1996).
Ozone Oxidation of Wastewater : this compound has been identified as a product in the ozone oxidation of industrial wastewater, implying its formation in environmental remediation processes (Dinçer & Aral, 2019).
Thermolysis in Organic Chemistry : The compound plays a role in the thermolysis of (tert-butylperoxy)iodanes, indicating its utility in intricate organic synthesis and radical chemistry (Dolenc & Plesničar, 1997).
C-H Activation Chemistry : Its influence in C-H activation reactions of alkyl ethers, catalyzed by various compounds, is crucial for the development of asymmetric synthesis techniques (Davies & Yang, 2003).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of dipeptides , suggesting that it may interact with peptide or protein targets.
Mode of Action
It’s known to be used in the synthesis of dipeptides , indicating that it may interact with its targets through peptide bond formation
Biochemical Pathways
Given its role in dipeptide synthesis , it’s plausible that it may influence protein synthesis and degradation pathways
Pharmacokinetics
It’s worth noting that the compound’s lipophilicity and water solubility can influence its bioavailability .
Result of Action
Given its role in dipeptide synthesis , it may influence protein structure and function, potentially affecting cellular processes such as signal transduction, enzyme activity, and cell growth.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(Tert-butoxy)propanoic acid. For instance, factors such as temperature, pH, and the presence of other molecules can affect its reactivity and stability .
Properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxy]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O3/c1-5(6(8)9)10-7(2,3)4/h5H,1-4H3,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCMVSMCAHTTFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87100-50-3 |
Source
|
Record name | 2-(tert-butoxy)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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